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Compound of Interest

Compound Name: Tebuconazole-d9

Cat. No.: B565720

An in-depth guide to the properties, analytical applications, and experimental protocols for
Tebuconazole-d9, a crucial internal standard in residue analysis.

This technical guide provides comprehensive information on Tebuconazole-d9 for
researchers, scientists, and professionals in drug development and analytical chemistry.
Tebuconazole-d9 is the deuterated analogue of Tebuconazole, a broad-spectrum triazole
fungicide. Its primary application is as an internal standard in isotope dilution mass
spectrometry for the accurate quantification of Tebuconazole residues in various matrices.

Core Compound Information

Parameter Value Reference(s)
CAS Number 1246818-83-6 [1][2]
Molecular Formula C16H13D9sCIN3O [1112]

Quantification of Tebuconazole in Environmental
Matrices

Tebuconazole-d9 is instrumental in the precise analysis of Tebuconazole in environmental
samples such as soil and water. The use of a stable isotope-labeled internal standard is the
gold standard in quantitative mass spectrometry, as it effectively compensates for matrix effects
and variations in sample preparation and instrument response.
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Experimental Protocol: Analysis in Soill

This protocol is based on the validated method for determining Tebuconazole residues in soil
using LC-MS/MS.

1

. Sample Preparation and Extraction

Weigh 20 g of the soil sample into a suitable container.

Extract the sample using a microwave extractor with a 7:3 (v/v) mixture of methanol and
water.

After extraction, allow the solution to cool.

Fortify the extract with an internal standard solution of Tebuconazole-d9.
Transfer approximately 1.5 ml of the extract into a 2 ml HPLC vial.
Centrifuge the vial for 10 minutes at 3500 rpm to pellet fine soil particulates.

Take a 1 ml aliquot of the supernatant and dilute it with 1 ml of a 7:3 (v/v) methanol/water
mixture.

The sample is now ready for LC-MS/MS analysis.

. LC-MS/MS Instrumentation and Conditions

HPLC System: Shimadzu HPLC system or equivalent.
Mass Spectrometer: Applied Biosystems API 5500 mass spectrometer or equivalent.
lonization Mode: Electrospray lonization (ESI), positive mode.

Monitoring Mode: Multiple Reaction Monitoring (MRM).

Quantitative Data Summary: Method Validation in Soil
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Parameter Value
Limit of Quantitation (LOQ) 10.0 ng/g (ppb)
Calibration Range 0.00 to 200 ppb
Correlation Coefficient (r2) >0.99

Experimental Protocol: Analysis in Water

This protocol details the analysis of Tebuconazole in drinking and surface water.
1. Sample Preparation

o Take an aliquot of the water sample.

» Amend the sample with formic acid.

» Add the Tebuconazole-d9 internal standard.

¢ Inject the sample directly into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

e HPLC System: Agilent 1200 HPLC with a Sciex® Triple Quad™ 4000 mass spectrometer or
equivalent.

e Column: Phenomenex® Luna® C18(2)-HST (50 x 2 mm, 2.5 um particle size).
e Column Temperature: 40°C.

¢ Injection Volume: 50.0 pL.

e MS System Temperature: 450°C.

 MRM Transitions:

o Tebuconazole: m/z 308.2 -~ 70.0 (quantifier), m/z 308.2 - 125.0 (qualifier)
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o Tebuconazole-d9 (as Tebuconazole-*°Ns): m/z 313.1 - 75.0

Quantitative Data Summary: Method Validation in Water

Parameter Value

Limit of Quantitation (LOQ) 0.05 ng/mL
Limit of Detection (LOD) 0.025 ng/mL
Recovery at LOQ 84.4 - 110%
Recovery at 10x LOQ 96.0 - 103%

Quantification of Tebuconazole in Biological
Matrices

The accurate determination of Tebuconazole residues in biological tissues is critical for

toxicology studies and food safety assessments. Tebuconazole-d9 serves as a reliable

internal standard in these applications.

Experimental Protocol: Analysis in Animal Tissue (Pigs)

1.

Sample Preparation and Extraction

Homogenize 2 g of tissue or 2 mL of blood with 10 mL of distilled water for 10 minutes.
Add 20 mL of acetonitrile and 5 g of sodium chloride.

Stir the mixture for 10 seconds and then shake for 60 minutes.

Centrifuge the extract at 2,200 x g for 5 minutes.

Inject a 5 pL aliquot of the supernatant into the LC-MS/MS system.

. LC-MS/MS Instrumentation

System: QTRAP 4500 LC-MS/MS system (SCIEX) or equivalent.
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Quantitative Data Summary: Method Validation in Porcine Tissue

Parameter Value

Limit of Quantitation (LOQ) < 0.02 mg/kg

Analytical Workflow Diagram

The following diagram illustrates the general workflow for the quantification of Tebuconazole
using Tebuconazole-d9 as an internal standard.
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General analytical workflow for Tebuconazole quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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